Cas no 924068-64-4 (Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate)

• Product Name: Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate
• CAS No: 924068-64-4
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5923741
• PubChem ID: 16345483
• Update Time: 2025-05-19

Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-(4,6-dimethyl-2-(methylthio)pyrimidin-5-yl)propanamido)benzoate
• methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate
• AKOS001258001
• methyl 2-[3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoylamino]benzoate
• EN300-26594151
• 924068-64-4
• Z90700733
• starbld0008981
• AB00754569-01
• Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate

• Inchi： 1S/C18H21N3O3S/c1-11-13(12(2)20-18(19-11)25-4)9-10-16(22)21-15-8-6-5-7-14(15)17(23)24-3/h5-8H,9-10H2,1-4H3,(H,21,22)
• InChI Key： WIBQUTDISGKBOF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Additional information on Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate

Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate (CAS No. 924068-64-4): A Comprehensive Overview

Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate (CAS No. 924068-64-4) is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities. The presence of both methylsulfanyl and benzoate functional groups in its structure makes it a versatile intermediate for further chemical modifications.

The molecular formula of Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate is C18H21N3O3S, with a molecular weight of 359.44 g/mol. Its unique structure combines a pyrimidine ring with a benzoate ester, offering a wide range of applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for more complex molecules due to its reactive sites and stability under various conditions.

One of the most searched questions related to this compound is: "What are the applications of Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate in drug development?" This reflects the growing interest in its pharmacological potential. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory and antimicrobial properties, making it a candidate for further investigation in therapeutic applications. Its pyrimidine core is a common motif in many FDA-approved drugs, which adds to its appeal in medicinal chemistry.

In the agrochemical sector, Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate is being explored for its potential as a pesticide intermediate. The methylsulfanyl group is known to enhance the bioactivity of certain agrochemicals, and researchers are investigating its role in improving the efficacy of crop protection agents. This aligns with the current trend of developing sustainable and eco-friendly pesticides to meet global agricultural demands.

Another frequently asked question is: "How is Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate synthesized?" The synthesis typically involves multi-step organic reactions, starting with the preparation of the pyrimidine ring, followed by the introduction of the propanamido and benzoate groups. Advanced techniques such as NMR spectroscopy and mass spectrometry are used to characterize the compound and ensure its purity. The synthetic route is optimized for scalability, making it feasible for industrial production.

The compound's physicochemical properties are also a topic of interest. It is a white to off-white crystalline powder with a melting point range of 120-125°C. Its solubility profile includes moderate solubility in organic solvents like dichloromethane and ethanol, but limited solubility in water. These properties are crucial for its formulation and application in various industries.

From a market perspective, the demand for Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate is expected to grow, driven by its potential in pharmaceutical and agrochemical research. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers. Its versatility and unique structure make it a valuable asset in the toolkit of synthetic chemists.

In conclusion, Methyl 2-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}benzoate (CAS No. 924068-64-4) is a promising compound with wide-ranging applications. Its pyrimidine-based structure, combined with its functional groups, offers numerous opportunities for innovation in drug discovery and agrochemical development. As research continues, this compound is likely to play a significant role in addressing some of the most pressing challenges in these fields.